Cas no 7465-16-9 (4-(diethoxymethyl)phenol)

4-(diethoxymethyl)phenol structure
4-(diethoxymethyl)phenol structure
Product Name:4-(diethoxymethyl)phenol
CAS No:7465-16-9
MF:C11H16O3
MW:196.242943763733
CID:979658
PubChem ID:343706
Update Time:2025-04-19

4-(diethoxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(diethoxymethyl)phenol
    • AC1L7YXH
    • KB-238948
    • NSC400168
    • NSC-400168
    • SureCN5388511
    • 7465-16-9
    • DTXSID00321984
    • SCHEMBL5388511
    • DS-014581
    • Inchi: 1S/C11H16O3/c1-3-13-11(14-4-2)9-5-7-10(12)8-6-9/h5-8,11-12H,3-4H2,1-2H3
    • InChI Key: UPSVFEYCTSLUOB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)O)OCC

Computed Properties

  • Exact Mass: 196.10998
  • Monoisotopic Mass: 196.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.068
  • Boiling Point: 266.3°C at 760 mmHg
  • Flash Point: 114.8°C
  • Refractive Index: 1.511
  • PSA: 38.69
  • LogP: 2.46380
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